Cas no 1244954-14-0 ((1R,4S)-1,2,3,4-Tetrahydro-1,4-epoxynaphthalene-1-carboxylic Acid)

(1R,4S)-1,2,3,4-Tetrahydro-1,4-epoxynaphthalene-1-carboxylic Acid structure
1244954-14-0 structure
Product Name:(1R,4S)-1,2,3,4-Tetrahydro-1,4-epoxynaphthalene-1-carboxylic Acid
CAS No:1244954-14-0
MF:C11H10O3
MW:190.195303440094
MDL:MFCD27976840
CID:3162618
PubChem ID:253659906
Update Time:2025-04-21

(1R,4S)-1,2,3,4-Tetrahydro-1,4-epoxynaphthalene-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • (1R,4S)-1,2,3,4-Tetrahydro-1,4-epoxynaphthalene-1-carboxylic Acid
    • (R)-THENA
    • (1R,4S)-3,4-dihydro-1,4-epoxynaphthalene-1(2H)-carboxylic acid
    • T3001
    • 1244954-14-0
    • SCHEMBL26972653
    • (1R,8S)-11-oxatricyclo[6.2.1.0(2),?]undeca-2(7),3,5-triene-1-carboxylic acid
    • (1R,4S)-1,2,3,4-Tetrahydro-1,4-epoxynaphthalene-1-carboxylicAcid
    • CS-0443345
    • (1R,8S)-11-oxatricyclo[6.2.1.02,7]undeca-2,4,6-triene-1-carboxylic acid
    • (1R,8S)-11-oxatricyclo[6.2.1.0?,?]undeca-2(7),3,5-triene-1-carboxylic acid
    • D92648
    • MFCD27976840
    • 805-921-9
    • MDL: MFCD27976840
    • Inchi: 1S/C11H10O3/c12-10(13)11-6-5-9(14-11)7-3-1-2-4-8(7)11/h1-4,9H,5-6H2,(H,12,13)/t9-,11+/m0/s1
    • InChI Key: ZRBQIRRMWRKZTO-GXSJLCMTSA-N
    • SMILES: O1[C@@H]2C3C=CC=CC=3[C@@]1(C(=O)O)CC2

Computed Properties

  • Exact Mass: 190.062994177g/mol
  • Monoisotopic Mass: 190.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: 135.0 to 139.0 deg-C
  • Boiling Point: 375.6±42.0 °C at 760 mmHg
  • Flash Point: 154.8±21.4 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

(1R,4S)-1,2,3,4-Tetrahydro-1,4-epoxynaphthalene-1-carboxylic Acid Security Information

(1R,4S)-1,2,3,4-Tetrahydro-1,4-epoxynaphthalene-1-carboxylic Acid Pricemore >>

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